Tert-butyl 4-(2-amino-3-nitropyridin-4-yloxy)phenylcarbamate

• IUPAC Name: tert-butyl N-[4-(2-amino-3-nitropyridin-4-yl)oxyphenyl]carbamate
• InChI: InChI=1S/C16H18N4O5/c1-16(2,3)25-15(21)19-10-4-6-11(7-5-10)24-12-8-9-18-14(17)13(12)20(22)23/h4-9H,1-3H3,(H2,17,18)(H,19,21)
• InChI Key: CYYBTOVXGKUMSZ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)NC1=CC=C(C=C1)OC2=C(C(=NC=C2)N)[N+](=O)[O-]
• Molecular Formula: C16H18N4O5
• Molecular Weight: 346.34 g/mol

Description

Tert-butyl 4-(2-amino-3-nitropyridin-4-yloxy)phenylcarbamate is a synthetic compound that is used in a variety of scientific research applications. It is a nitrophenylcarbamate that is synthesized from pyridine, nitrobenzene, and tert-butyl alcohol. This compound has been used to study the biochemical and physiological effects of nitrophenylcarbamates on various biological systems, as well as to understand the mechanism of action and advantages and limitations of using this compound in lab experiments.

Future Directions

The future directions for research on “Tert-butyl 4-(2-amino-3-nitropyridin-4-yloxy)phenylcarbamate” could include further exploration of its synthesis, molecular structure, chemical reactions, mechanism of action, physical and chemical properties, and safety and hazards. This would require extensive research and experimentation.

Synthesis routes and methods

Procedure details

Tert-butyl 4-hydroxyphenylcarbamate (3.63 g, 17.4 mmol) was dissolved in dry DMF (150 mL). Potassium tert-butoxide (2.62 g, 23.4 mmol) was added and the stirring was continued for 30 minutes at room temperature. 4-Chloro-3-nitropyridin-2-amine (3.0 g, 17.3 mmol) was added as a solid in one portion and the reaction mixture was subsequently heated at 85° C. for 4 hours. The reaction mixture was cooled, diluted with ethyl acetate (800 ml) and washed with water (1×800 ml) and brine (2×800 ml). The organic layer was dried with magnesium sulphate and evaporated. The crude was chromatographed over silica (eluant ethyl acetate:cyclohexane 1:2) to yield 4.0 g (63% yield) of tert-butyl 4-(2-amino-3-nitropyridin-4-yloxy)phenylcarbamate.